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Compound of Interest

Compound Name: 4-Isopropylaniline

Cat. No.: B126951

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
professional medical or safety advice. Always consult the official Safety Data Sheet (SDS) and
follow established laboratory safety protocols when handling any chemical.

Introduction

4-1sopropylaniline (also known as p-cumidine) is an aromatic amine used as an intermediate
in the synthesis of various organic compounds, including pharmaceuticals and dyes.[1][2] As
with any chemical substance, a thorough understanding of its health and safety profile is
paramount for professionals in research and development to ensure safe handling and mitigate
potential risks. This guide provides an in-depth overview of the health and safety information for
4-1sopropylaniline, compiled from various safety data sheets and toxicological resources.

Hazard Identification and Classification

4-l1sopropylaniline is classified as a hazardous substance with the potential to cause
significant health effects upon exposure. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals provides the following classifications:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3][4]

o Skin Corrosion/Irritation: Causes skin irritation.[5][6]
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o Eye Damage/Irritation: Causes serious eye irritation.[5][6]

e Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[5][7] It is
also known to cause damage to organs, particularly the blood.[4][8]

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[3][4]

Signal Word: Warning[5]

Hazard Statements:

e H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[3]
e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]

e H370: Causes damage to organs.[3]

o H372: Causes damage to organs through prolonged or repeated exposure.[3]
e H410: Very toxic to aquatic life with long lasting effects.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Isopropylaniline is presented in
the table below. This information is crucial for designing safe experimental and storage
conditions.
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Property Value Reference(s)
CAS Number 99-88-7 9]
Molecular Formula CoHisN [9]
Molecular Weight 135.21 g/mol [9]
Appearance C.:Ieér pale brown to red-brown (10]
liquid

Boiling Point 226-227 °C at 993 hPa [7]
Melting/Freezing Point -63 °C [6]
Flash Point 92 °C (closed cup) [6]
Density 0.989 g/mL at 25 °C [6]
Water Solubility Insoluble [10]
Autoignition Temperature 540 °C /1004 °F [9]

Toxicological Information

Exposure to 4-Isopropylaniline can lead to various adverse health effects. A key concern is its
potential to cause methemoglobinemia, a condition where the iron in hemoglobin is oxidized,
reducing the blood's ability to carry oxygen.[7][11] Absorption into the body can lead to the
formation of methemoglobin, with effects potentially delayed for 2 to 4 hours or longer.[7]

Acute Toxicity Data

Route Species Value Reference(s)
Oral LD50 Rat 985 mg/kg [9]
Dermal LD50 Rat 1015 mg/kg [9]

_ _ Data not found in the
Inhalation LC50 Not available )
searched literature.

Experimental Protocols for Acute Toxicity Testing
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The determination of acute toxicity values, such as the LD50, typically follows standardized
guidelines to ensure reproducibility and ethical treatment of laboratory animals. The
Organisation for Economic Co-operation and Development (OECD) provides several guidelines
for this purpose.

This traditional method involves administering a single dose of the substance to groups of
animals at different dose levels.[12] The primary endpoint is mortality over a 14-day
observation period, from which the LD50 (the dose expected to cause death in 50% of the
animals) is statistically derived.[12] Key aspects of the protocol include:

Species: Typically rats are used.[12]

Animal Preparation: Animals are fasted overnight before dosing.[12]

Dose Administration: The substance is administered by gavage.[12]

Observation: Animals are observed for clinical signs of toxicity and mortality for at least 14
days.[12]

To reduce the number of animals used, alternative methods have been developed:

e OECD 420 (Fixed Dose Procedure): This method uses a series of fixed dose levels and
relies on the observation of clear signs of toxicity rather than death as the endpoint.[5]

o OECD 423 (Acute Toxic Class Method): This stepwise procedure uses a small number of
animals in each step to classify the substance into a toxicity class based on the number of
mortalities.[5]

o OECD 425 (Up-and-Down Procedure): This method involves dosing animals one at a time,
with the dose for each subsequent animal adjusted up or down depending on the outcome
for the previous animal. This allows for a more precise estimation of the LD50 with fewer
animals.[5]
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General Workflow for Acute Oral Toxicity Testing

. Fasting Period 2. . . 3. Administer Single Dose 4. Observe for 14 Days 5.
1
SEIEC((E?'T::STMEI (overnight for rats) Weigh Animals (by gavage) (Toxicity signs & mortality)

Data Analysis 6.
(Calculate LD50 or classify)

Click to download full resolution via product page

Caption: General workflow for acute oral toxicity testing.

Metabolism and Mechanism of Toxicity

The toxicity of 4-Isopropylaniline is linked to its metabolism. Like other aniline derivatives, it is
likely metabolized in the liver by the cytochrome P450 enzyme system.[13][14][15] A key step in
its bioactivation is the N-hydroxylation to form a phenylhydroxylamine metabolite.[8][16][17]
This metabolite is a potent oxidizing agent that can convert hemoglobin (Fe2*) to
methemoglobin (Fe3*), leading to methemoglobinemia.[2][8][18]
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Proposed Metabolic Pathway of 4-Isopropylaniline and Methemoglobin Formation
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Caption: Proposed metabolic pathway leading to methemoglobinemia.

Ecological Information

4-l1sopropylaniline is classified as being very toxic to aquatic organisms, with the potential for
long-lasting adverse effects in the aquatic environment.[3][4]

Ecotoxicity Data
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Test Species Value Reference(s)

Data not found in the

Fish LC50 (96h) Not available ]
searched literature.
Daphnia magna EC50 ) Data not found in the
Not available )
(48h) searched literature.
] Data not found in the
Algae EbC50 (72h) Not available

searched literature.

Experimental Protocols for Ecotoxicity Testing

Standardized OECD guidelines are also available for assessing the ecotoxicity of chemical
substances.

This test evaluates the lethal concentration of a substance to fish over a 96-hour exposure
period.[1][19][20][21] The endpoint is the LC50, the concentration that is lethal to 50% of the
test fish.[19]

» Test Duration: 96 hours.[19]
» Test Organism: Species such as zebrafish or rainbow trout are commonly used.[21]

e Procedure: Fish are exposed to a series of concentrations of the test substance, and
mortality is recorded at 24, 48, 72, and 96 hours.[19]

This test assesses the acute toxicity to daphnids (water fleas) by determining the concentration
that immobilizes 50% of the organisms (EC50) within a 48-hour period.[3][12][22][23]

e Test Duration: 48 hours.[22]
o Test Organism:Daphnia magna is the preferred species.[5]

» Procedure: Young daphnids are exposed to various concentrations of the substance, and
their immobilization is observed at 24 and 48 hours.[22]
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This test evaluates the effect of a substance on the growth of freshwater algae.[24][25][26][27]
[28] The endpoint is the EC50, the concentration that causes a 50% reduction in growth or
biomass.[26]

e Test Duration: 72 hours.[24]
» Test Organism: Species like Pseudokirchneriella subcapitata are commonly used.[24]

» Procedure: Exponentially growing algal cultures are exposed to different concentrations of
the test substance, and the growth inhibition is measured over 72 hours.[24]

General Workflow for Aquatic Ecotoxicity Testing

Prepare Test Substance
Concentrations

Fish Acute Toxicity Daphnia Immobilisation Algae Growth Inhibition
(OECD 203, 96h) (OECD 202, 48h) (OECD 201, 72h)

Calculate LC50 Calculate EC50 Calculate EC50
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Caption: Overview of aquatic ecotoxicity testing workflows.

Handling, Storage, and Emergency Procedures
Safe Handling and Personal Protective Equipment (PPE)

» Avoid contact with skin, eyes, and clothing.[6]

 Avoid inhalation of vapor or mist.[7]
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e Use only in a well-ventilated area, preferably under a chemical fume hood.[6]

o Keep away from sources of ignition.[6]

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[9]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[9]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]
o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[9]

e The substance is light-sensitive and may be air-sensitive; store under an inert atmosphere
and protected from light.[9]

First Aid Measures

« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[7]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Consult a physician.[7]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[7]

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

e Hazardous Combustion Products: Carbon oxides and nitrogen oxides (NOXx).[7]
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» Special Protective Equipment: Wear self-contained breathing apparatus for firefighting if
necessary.[7]

Exposure Controls and Occupational Exposure
Limits

Currently, there are no specific Occupational Safety and Health Administration (OSHA)
Permissible Exposure Limits (PELs) or American Conference of Governmental Industrial
Hygienists (ACGIH) Threshold Limit Values (TLVs) established for 4-Isopropylaniline.[6] For
the related compound N-isopropylaniline, NIOSH has a recommended exposure limit (REL) of
2 ppm as a time-weighted average (TWA).[29][30] Given the structural similarity and

toxicological profile, exposure to 4-Isopropylaniline should be minimized through appropriate
engineering controls and personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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